Cas no 1545087-40-8 (4-Acetyl-2-(4-aminophenoxy) pyridine)

• Product Name: 4-Acetyl-2-(4-aminophenoxy) pyridine
• CAS No: 1545087-40-8
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• MDL: MFCD31706395
• CID: 4605085
• Update Time: 2025-10-23

4-Acetyl-2-(4-aminophenoxy) pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-2-(4-aminophenoxy) pyridine
• 1-[2-(4-aminophenoxy)pyridin-4-yl]ethanone
• 1-[2-(4-aminophenoxy)pyridin-4-yl]ethan-1-one
• VLC08740

• MDL： MFCD31706395
• Inchi： 1S/C13H12N2O2/c1-9(16)10-6-7-15-13(8-10)17-12-4-2-11(14)3-5-12/h2-8H,14H2,1H3
• InChI Key： YTCDKHZJJHCLME-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(C)=O)C=CN=1)C1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2

Additional information on 4-Acetyl-2-(4-aminophenoxy) pyridine

Exploring 4-Acetyl-2-(4-aminophenoxy) pyridine (CAS No. 1545087-40-8): Properties, Applications, and Innovations

4-Acetyl-2-(4-aminophenoxy) pyridine (CAS No. 1545087-40-8) is a specialized organic compound gaining attention in pharmaceutical and material science research. This heterocyclic molecule combines a pyridine core with an acetyl group and an aminophenoxy substituent, offering unique reactivity and functional versatility. Its molecular structure (C₁₃H₁₂N₂O₂) enables interactions with biological targets, making it valuable for drug discovery, particularly in kinase inhibition and small-molecule therapeutics.

Recent studies highlight its potential in cancer research, where derivatives of 4-Acetyl-2-(4-aminophenoxy) pyridine show promise as tyrosine kinase inhibitors. Researchers are investigating its role in modulating cell signaling pathways, aligning with the growing demand for targeted therapies. The compound’s aminophenoxy moiety also facilitates conjugation with polymers, expanding applications in biodegradable materials and drug-delivery systems—a hot topic in sustainable healthcare solutions.

From a synthetic chemistry perspective, the CAS No. 1545087-40-8 compound exemplifies innovations in green chemistry. Its synthesis often employs catalytic methods to reduce waste, addressing environmental concerns. Analytical techniques like HPLC and NMR are critical for purity validation, ensuring compliance with Good Manufacturing Practices (GMP)—a frequent search query among quality control professionals.

Beyond pharmaceuticals, this compound’s photophysical properties are explored in organic electronics. Its ability to absorb UV-visible light makes it a candidate for OLED materials, resonating with trends in flexible displays and energy-efficient technologies. Startups and academic labs are patenting derivatives for optoelectronic devices, reflecting its commercial potential.

For researchers sourcing 4-Acetyl-2-(4-aminophenoxy) pyridine, key considerations include solubility (DMSO or ethanol) and storage conditions (2–8°C under inert gas). These practical details, often searched alongside the CAS number, underscore the need for reliable technical data sheets. Suppliers emphasizing batch-to-batch consistency and third-party certifications gain traction in competitive markets.

In conclusion, CAS No. 1545087-40-8 represents a nexus of interdisciplinary innovation. Its dual utility in life sciences and advanced materials positions it as a compound to watch, particularly as industries prioritize precision medicine and sustainable technology. Future research may unlock further applications in neurodegenerative disease models or smart coatings, making it a staple in R&D portfolios.